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Compound of Interest

Compound Name: (S)-4-Octanol

Cat. No.: B12682771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-4-Octanol, a chiral secondary alcohol, is a valuable building block in organic synthesis and

drug development. Its unique stereochemistry makes it a critical component in the synthesis of

complex molecules with specific biological activities. As with any chemical reagent, a thorough

understanding of its properties and associated hazards is paramount for ensuring the safety of

laboratory personnel and minimizing environmental impact. This in-depth technical guide

provides comprehensive information on the safety, handling, and disposal of (S)-4-Octanol,
tailored for professionals in research and development. The following sections detail the

physical and chemical properties, toxicological and ecotoxicological data, safe handling and

storage procedures, emergency protocols, and appropriate disposal methods for this

compound.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of (S)-4-Octanol is fundamental

to its safe handling. The following table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C₈H₁₈O --INVALID-LINK--

Molecular Weight 130.23 g/mol --INVALID-LINK--

CAS Number 90365-63-2 --INVALID-LINK--

Appearance
Colorless to Almost colorless

clear liquid
TCI AMERICA

Boiling Point 174-176 °C (for 4-Octanol) Sigma-Aldrich

Melting Point -15 °C (for 1-Octanol) Sigma-Aldrich

Flash Point
65 °C (149 °F) - closed cup

(for 4-Octanol)
Sigma-Aldrich

Density
0.818 g/mL at 20 °C (for 4-

Octanol)
Sigma-Aldrich

Refractive Index (n20/D) 1.426 (for 4-Octanol) Sigma-Aldrich

XLogP3 2.7 --INVALID-LINK--

Hydrogen Bond Donor Count 1 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
1 --INVALID-LINK--

Safety and Hazards
(S)-4-Octanol is classified as a combustible liquid and can cause serious eye irritation. It is

crucial to be aware of its hazard classifications and to take appropriate precautions.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. For 4-Octanol, the following

classifications have been reported:

Flammable Liquids: Category 4 (Combustible liquid)[1]
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Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[2][3]

Aquatic Hazard (Acute): Category 3 (Harmful to aquatic life)[1]

Aquatic Hazard (Chronic): Category 3 (Harmful to aquatic life with long lasting effects)[1]

Hazard Statements
H227: Combustible liquid.[1]

H319: Causes serious eye irritation.[2][3]

H412: Harmful to aquatic life with long lasting effects.[1]

Precautionary Statements
P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1]

P264: Wash skin thoroughly after handling.[1]

P273: Avoid release to the environment.[1]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P337 + P313: If eye irritation persists: Get medical advice/ attention.[1]

P370 + P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to

extinguish.[1]

P403 + P235: Store in a well-ventilated place. Keep cool.[1]

P501: Dispose of contents/ container to an approved waste disposal plant.[1]

Toxicological and Ecotoxicological Data
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Specific toxicological and ecotoxicological data for (S)-4-Octanol are not readily available. The

following tables present data for the closely related isomer, 1-Octanol, which can be used as a

conservative estimate of the potential hazards. It is imperative to handle (S)-4-Octanol with the

assumption of similar or greater toxicity.

Toxicological Data (for 1-Octanol)
Endpoint Species Value Reference

Acute Oral Toxicity

(LD50)
Rat > 5,000 mg/kg [4]

Acute Dermal Toxicity

(LD50)
Rabbit > 2,000 - 4,000 mg/kg [4]

Skin

Corrosion/Irritation
Rabbit Slight irritation [4]

Serious Eye

Damage/Irritation
Rabbit

Causes serious eye

irritation
[4]

Ecotoxicological Data (for 1-Octanol)
Endpoint Species Value Exposure Time Reference

Acute Fish

Toxicity (LC50)

Pimephales

promelas

(fathead minnow)

13.3 mg/L 96 h

Acute Daphnia

Toxicity (EC50)
Daphnia magna Not specified 48 h

Algae Toxicity

(ErC50)

Desmodesmus

subspicatus

(green algae)

14 mg/L 48 h

Chronic Fish

Toxicity (NOEC)

Pimephales

promelas

(fathead minnow)

0.26 mg/L 33 d

Handling and Storage
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Proper handling and storage procedures are essential to minimize the risks associated with

(S)-4-Octanol.

Personal Protective Equipment (PPE)
When handling (S)-4-Octanol, the following personal protective equipment should be worn:

Eye Protection: Chemical splash goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

larger quantities or in case of a splash risk, a chemical-resistant apron should also be worn.

[5]

Safe Handling Practices
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

heating or creating aerosols.[6]

Keep the container tightly closed when not in use.[6]

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing vapors or mists.[6]

Keep away from ignition sources such as open flames, hot surfaces, and sparks.[6]

Use only non-sparking tools when handling the material.

Ground and bond containers when transferring large volumes to prevent static discharge.[1]

Do not eat, drink, or smoke in the laboratory.[6]

Wash hands thoroughly after handling.[6]

Storage
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[6]
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Store away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[6]

Store in a designated flammable liquids storage cabinet.[1]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

Spills
Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

[6]

Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.[6]

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately.

Alert others and activate the fire alarm if necessary.

If safe to do so, shut off all ignition sources.

Contact the institution's emergency response team or local fire department.

Prevent the spill from entering drains or waterways.[6]

First Aid
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops or persists.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.[4]

Disposal
(S)-4-Octanol and its contaminated waste must be disposed of as hazardous waste in

accordance with all local, state, and federal regulations.

General Disposal Guidelines
Collect waste (S)-4-Octanol and contaminated materials in a clearly labeled, sealed

container.[4]

Do not dispose of (S)-4-Octanol down the drain.[4]

Contact your institution's environmental health and safety department for specific disposal

procedures.

Chemical Degradation (for consideration by qualified
personnel)
For small quantities, chemical oxidation may be a viable option for degradation prior to

disposal, performed by trained personnel in a controlled laboratory setting. (S)-4-Octanol, as a

secondary alcohol, can be oxidized to a ketone. Common laboratory oxidizing agents include:

Chromium-based reagents: Jones reagent (chromic acid) or pyridinium chlorochromate

(PCC).[7] These reagents are effective but are themselves hazardous and generate

hazardous chromium waste.
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Dess-Martin periodinane: A milder oxidizing agent.[8]

Swern oxidation: Utilizes oxalyl chloride or trifluoroacetic anhydride, dimethyl sulfoxide

(DMSO), and a hindered organic base.[8]

Note: Any chemical degradation procedure must be thoroughly evaluated for safety and

compatibility with laboratory facilities and waste streams.

Experimental Protocols
Detailed experimental protocols for the determination of the toxicological and ecotoxicological

data presented in this guide are based on internationally recognized guidelines, such as those

established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50): Typically determined using a method similar to OECD Test

Guideline 401 or 423, where the substance is administered orally to rats at various dose

levels, and mortality is observed over a 14-day period.[4]

Acute Dermal Toxicity (LD50): Generally follows a protocol like OECD Test Guideline 402,

involving the application of the substance to the skin of rabbits for 24 hours, with subsequent

observation for mortality and skin reactions.[4]

Skin Irritation: Assessed using methods like OECD Test Guideline 404, where the substance

is applied to the shaved skin of rabbits, and the site is observed for erythema and edema

over a set period.[4]

Eye Irritation: Follows procedures similar to OECD Test Guideline 405, where the substance

is instilled into the eye of a rabbit, and the cornea, iris, and conjunctiva are evaluated for

adverse effects.[4]

Acute Fish Toxicity (LC50): Determined according to guidelines such as OECD Test

Guideline 203, where fish are exposed to various concentrations of the substance in water

for 96 hours, and the concentration that is lethal to 50% of the fish is calculated.

Acute Daphnia Toxicity (EC50): Typically follows OECD Test Guideline 202, where daphnids

are exposed to a range of concentrations for 48 hours, and the concentration that

immobilizes 50% of the population is determined.
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Algae Toxicity (EC50): Assessed using a method like OECD Test Guideline 201, which

measures the inhibition of growth of a selected algal species over 72 hours of exposure to

the substance.

Visualizations
The following diagrams illustrate key workflows for the safe management of (S)-4-Octanol.
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Caption: Workflow for the safe handling of (S)-4-Octanol.
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Caption: Decision workflow for (S)-4-Octanol spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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